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Compound of Interest

1,3-Dibromo-2-(4-
Compound Name:

bromophenoxy)benzene

Cat. No.: B071230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibromo-2-(4-
bromophenoxy)benzene, a halogenated aromatic ether. Due to the limited publicly available
information specifically detailing the initial discovery and extensive application of this
compound, this document focuses on its fundamental properties, a proposed synthetic pathway
based on established chemical principles, and a generalized experimental workflow for its
preparation and characterization.

Core Compound Data

1,3-Dibromo-2-(4-bromophenoxy)benzene is a tribrominated diphenyl ether. Its key
identifiers and physicochemical properties are summarized below.
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Property Value Reference
CAS Number 189084-60-4 [1]
Molecular Formula C12H7Brs0O [1]
Molecular Weight 406.9 g/mol [1]

_ C1=CC(=C(C(=C1)Br)0OC2=C
Canonical SMILES [1]
C=C(C=C2)Br)Br

InChl Key Not available
Predicted XlogP 5.5 [2]
Appearance Solid (predicted)

Proposed Synthesis and Discovery Context

While a specific seminal publication detailing the "discovery" of 1,3-Dibromo-2-(4-
bromophenoxy)benzene is not readily identifiable in the public domain, its structure suggests
a logical synthetic route grounded in well-established organic chemistry reactions. The
formation of the diaryl ether linkage is likely achieved through an Ullmann condensation, a
copper-catalyzed reaction between a phenol and an aryl halide. Subsequent bromination of the
resulting diaryl ether would then yield the final product.

A plausible synthetic pathway would involve two main steps:

o Ullmann Ether Synthesis: Reaction of 2,6-dibromophenol with 1-bromo-4-iodobenzene (or a
similarly activated 4-bromophenyl halide) in the presence of a copper catalyst and a base.

» Electrophilic Aromatic Bromination: Introduction of the third bromine atom onto the phenoxy
ring via electrophilic substitution using a suitable brominating agent.

This proposed pathway is illustrated in the workflow diagram below.
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Proposed Synthesis Workflow

2,6-Dibromophenol

4-Bromoiodobenzene
Ullimann Condensation
(Cu catalyst, Base, Heat)

2-(4-Bromophenoxy)-1,3-dibromobenzene Brominating Agent
(Intermediate Diaryl Ether) (e.g., Br2, NBS)

Electrophilic Bromination

Purification & Characterization

Crude Product
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Starting Materials
(Phenol & Aryl Halide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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